Cas no 2137753-58-1 (2-({2-(trifluoromethyl)-1,3-thiazol-4-ylmethyl}amino)propan-1-ol)

2-({2-(Trifluoromethyl)-1,3-thiazol-4-ylmethyl}amino)propan-1-ol is a specialized organic compound featuring a trifluoromethyl-substituted thiazole core linked to a propanolamine moiety. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the trifluoromethyl group. The thiazole ring contributes to its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for bioactive molecules targeting enzyme inhibition or receptor modulation. The propanolamine side chain offers additional functionalization sites, enabling further derivatization. Its balanced polarity and structural rigidity make it suitable for applications requiring precise molecular interactions. This compound is of interest in medicinal chemistry for its potential in developing novel therapeutics or agrochemicals with improved efficacy and selectivity.

2-({2-(trifluoromethyl)-1,3-thiazol-4-ylmethyl}amino)propan-1-ol structure

2137753-58-1 structure

Product Name:2-({2-(trifluoromethyl)-1,3-thiazol-4-ylmethyl}amino)propan-1-ol

CAS No:2137753-58-1

MF:C₈H₁₁F₃N₂OS

MW:240.245950937271

MDL:MFCD31452546

CID:5603477

PubChem ID:165459105

Update Time:2025-10-30

2-({2-(trifluoromethyl)-1,3-thiazol-4-ylmethyl}amino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

- EN300-740509
- 2-({[2-(trifluoromethyl)-1,3-thiazol-4-yl]methyl}amino)propan-1-ol
- 2137753-58-1
- 2-({2-(trifluoromethyl)-1,3-thiazol-4-ylmethyl}amino)propan-1-ol
- MDL： MFCD31452546
- Inchi： 1S/C8H11F3N2OS/c1-5(3-14)12-2-6-4-15-7(13-6)8(9,10)11/h4-5,12,14H,2-3H2,1H3
- InChI Key： FTZLERFXUBTCIZ-UHFFFAOYSA-N
- SMILES： S1C(C(F)(F)F)=NC(=C1)CNC(C)CO

Computed Properties

Exact Mass: 240.05441864g/mol
Monoisotopic Mass: 240.05441864g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 73.4Å²

2-({2-(trifluoromethyl)-1,3-thiazol-4-ylmethyl}amino)propan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-740509-1.0g	2-({[2-(trifluoromethyl)-1,3-thiazol-4-yl]methyl}amino)propan-1-ol	2137753-58-1	1g	$0.0	2023-06-06
Enamine	EN300-740509-0.05g	2-({[2-(trifluoromethyl)-1,3-thiazol-4-yl]methyl}amino)propan-1-ol	2137753-58-1	0.05g	$768.0	2023-08-31
Enamine	EN300-740509-0.1g	2-({[2-(trifluoromethyl)-1,3-thiazol-4-yl]methyl}amino)propan-1-ol	2137753-58-1	0.1g	$804.0	2023-08-31
Enamine	EN300-740509-0.25g	2-({[2-(trifluoromethyl)-1,3-thiazol-4-yl]methyl}amino)propan-1-ol	2137753-58-1	0.25g	$840.0	2023-08-31
Enamine	EN300-740509-0.5g	2-({[2-(trifluoromethyl)-1,3-thiazol-4-yl]methyl}amino)propan-1-ol	2137753-58-1	0.5g	$877.0	2023-08-31
Enamine	EN300-740509-1g	2-({[2-(trifluoromethyl)-1,3-thiazol-4-yl]methyl}amino)propan-1-ol	2137753-58-1	1g	$914.0	2023-08-31
Enamine	EN300-740509-2.5g	2-({[2-(trifluoromethyl)-1,3-thiazol-4-yl]methyl}amino)propan-1-ol	2137753-58-1	2.5g	$1791.0	2023-08-31
Enamine	EN300-740509-5g	2-({[2-(trifluoromethyl)-1,3-thiazol-4-yl]methyl}amino)propan-1-ol	2137753-58-1	5g	$2650.0	2023-08-31
Enamine	EN300-740509-10g	2-({[2-(trifluoromethyl)-1,3-thiazol-4-yl]methyl}amino)propan-1-ol	2137753-58-1	10g	$3929.0	2023-08-31